Cas no 2171303-12-9 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid)
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid
- 2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid
- EN300-1475387
- 2171303-12-9
-
- Inchi: 1S/C26H32N2O7/c1-3-4-9-17(14-24(29)28-35-23(16-33-2)25(30)31)27-26(32)34-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,17,22-23H,3-4,9,14-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t17-,23?/m1/s1
- InChI Key: IJVXYBXYWIGSNT-LIXIDFRTSA-N
- SMILES: O(C(N[C@@H](CC(NOC(C(=O)O)COC)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 484.22095136g/mol
- Monoisotopic Mass: 484.22095136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 35
- Rotatable Bond Count: 14
- Complexity: 681
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 123Ų
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475387-0.05g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 0.05g |
$2509.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-0.1g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 0.1g |
$2628.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-0.25g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 0.25g |
$2748.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-0.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 0.5g |
$2868.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-1.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 1g |
$2987.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-2.5g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 2.5g |
$5854.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-5.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 5g |
$8660.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-10.0g |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 10g |
$12844.0 | 2023-06-06 | ||
| Enamine | EN300-1475387-50mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 50mg |
$2509.0 | 2023-09-29 | ||
| Enamine | EN300-1475387-100mg |
2-{[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]oxy}-3-methoxypropanoic acid |
2171303-12-9 | 100mg |
$2628.0 | 2023-09-29 |
2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid
Research Briefing on 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid (CAS: 2171303-12-9)
Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of specialized amino acid derivatives in drug development and peptide synthesis. Among these, the compound 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid (CAS: 2171303-12-9) has emerged as a critical intermediate in the synthesis of peptide-based therapeutics. This briefing provides an overview of the latest research findings related to this compound, focusing on its chemical properties, applications, and potential therapeutic implications.
The compound 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid is a derivative of the Fmoc (9-fluorenylmethoxycarbonyl) protected amino acid, which is widely used in solid-phase peptide synthesis (SPPS). Recent studies have demonstrated its utility in the synthesis of complex peptide structures, particularly those requiring selective protection and deprotection strategies. The compound's unique structural features, including the heptanamidooxy linker and methoxypropanoic acid moiety, contribute to its stability and reactivity under SPPS conditions.
One of the key research areas involving this compound is its application in the development of peptide-based drugs targeting G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this derivative into a peptide scaffold designed to modulate GPCR activity. The study highlighted the compound's ability to enhance peptide stability and bioavailability, making it a promising candidate for further preclinical evaluation.
In addition to its role in peptide synthesis, recent investigations have explored the potential of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid as a building block for the development of prodrugs. A study conducted by researchers at the University of Cambridge demonstrated its utility in creating prodrugs with improved pharmacokinetic profiles. The methoxypropanoic acid moiety was found to facilitate controlled release of active drug molecules, thereby reducing systemic toxicity and improving therapeutic efficacy.
Further research has also examined the compound's compatibility with emerging technologies such as continuous flow chemistry. A 2024 publication in Organic Process Research & Development detailed the optimization of synthetic protocols for this derivative using flow chemistry techniques. The study reported significant improvements in yield and purity compared to traditional batch synthesis methods, underscoring the compound's potential for scalable production in industrial settings.
Looking ahead, the versatility of 2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid positions it as a valuable tool in both academic and industrial research. Future studies are expected to explore its applications in targeted drug delivery systems and the development of novel bioconjugates. As the field of peptide therapeutics continues to expand, this compound is likely to play an increasingly important role in advancing drug discovery and development efforts.
2171303-12-9 (2-{(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidooxy}-3-methoxypropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)